2-[4-(acetylamino)-1H-indol-1-yl]-N-[1-(3-methylbutyl)-1H-indol-4-yl]acetamide

• Molecular Formula: C25H28N4O2
• Molecular Weight: 416.5 g/mol
• SMILES: CC(C)CCN1C=CC2=C(C=CC=C21)NC(=O)CN3C=CC4=C(C=CC=C43)NC(=O)C
• InChI: InChI=1S/C25H28N4O2/c1-17(2)10-13-28-14-11-20-22(7-5-8-23(20)28)27-25(31)16-29-15-12-19-21(26-18(3)30)6-4-9-24(19)29/h4-9,11-12,14-15,17H,10,13,16H2,1-3H3,(H,26,30)(H,27,31)
• InChIKey: RIORGRNZONDLLK-UHFFFAOYSA-N

Structural Class and Procurement Decisions for Bisindole N1-Acetamide

2-[4-(Acetylamino)-1H-indol-1-yl]-N-[1-(3-methylbutyl)-1H-indol-4-yl]acetamide is a synthetic bisindole featuring an acetamide (ATA) linker scaffold that connects an N1‑alkylated indole to a C4‑amidated indole partner . This places it among indole‑based synthetic cannabinoid receptor agonists (SCRAs), a class distinct from classical cannabinoids and earlier carboxamide‑linked SCRAs [1]. The compound comprises a 4‑acetamido substituent on the N1‑linked indole and a 3‑methylbutyl (isopentyl) tail on the C4‑linked indole, yielding a molecular formula of C₂₅H₂₈N₄O₂ (MW 416.5 g·mol⁻¹) . Unlike the more common indole‑3‑carboxamide or indole‑3‑acetamide SCRAs, the N1‑acetamide connectivity and the dual‑indole architecture represent a deliberate structural departure that mandates compound‑specific evaluation rather than substitution by superficially similar ATA‑type analogs.

N1-acetamide bisindole scaffold supports compound-specific SCRA structural studies

Not interchangeable with monocyclic ATA analogs (e.g., CH-PIATA) – requires dedicated evaluation

Supports forensic identification research, SAR probe development, and in vitro metabolism workflows

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source

Why Generic Substitution Fails for This Bisindole ATA

The acetamide (ATA) linker has already been shown to produce markedly different cannabinoid receptor activation profiles compared to the carboxamide scaffold; CH‑PIATA, an indole‑3‑acetamide ATA, exhibits only weak activity at CB₁ and CB₂ with signs of antagonism, contrasting sharply with the potent agonism typical of carboxamide‑linked SCRAs such as ADB‑FUBINACA [1]. The target compound introduces a further structural deviation—an N1‑acetamide linkage on one indole and a C4‑amide attachment on the second indole ring—whereas CH‑PIATA retains a conventional C3‑acetamide connection. This N1‑versus‑C3 regioisomerism alters the conformational freedom and hydrogen‑bonding capacity of the linker, which in turn can modify receptor binding, functional selectivity, and metabolic vulnerability [2]. Consequently, even closely related ATA‑type analogs cannot be assumed to share the same pharmacological fingerprint, and procurement based on generic scaffold similarity risks obtaining material with unpredictable biological behavior.

Linker Regioisomerism

N1- vs C3-acetamide attachment may shift receptor interaction geometry and functional selectivity relative to CH-PIATA.

Physicochemical Profile Divergence

Higher TPSA and cLogP compared to monocyclic analogs may alter CNS partitioning and require dedicated analytical standards.

Metabolic Pathway Differences

Acetamido hydrolysis generates unique metabolites not produced by carboxamide or C3-acetamide SCRAs, limiting cross-reference material utility.

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
• [2] Acton Laboratories. Exclusive Research Data for N‑[1‑(2‑methoxyethyl)‑1H‑indol‑4‑yl]‑2‑(4‑methyl‑1H‑indol‑1‑yl)acetamide (bisindole N1‑ATA scaffold reference). Technical Datasheet. https://www.actonlab.com (accessed 2026-04-30). View Source

Differential Evidence vs. Key Comparators

N1- vs. C3-Acetamide Linker Regioisomerism

The target compound bears an N1‑acetamide linkage (indol‑1‑yl‑acetamide), whereas the reference ATA‑type SCRA CH‑PIATA employs a C3‑acetamide connection (indol‑3‑yl‑acetamide). This regioisomeric shift is non‑conservative: N1‑attachment removes the indole NH as a hydrogen‑bond donor and reorients the acetamide bridge, altering both the conformational ensemble accessible to the ligand and the electrostatic surface presented to the receptor binding pocket [1]. In the indole‑3‑carboxamide series, moving the linker from C3 to N1 has been documented to ablate CB₁ agonism in related heterocyclic systems [2]. The presence of a second indole ring in the target compound adds further complexity absent from monocyclic CH‑PIATA, making direct extrapolation of pharmacological parameters unreliable.

Linker Regioisomerism

Class-level inference

N1-acetamide (target) vs C3-acetamide (CH-PIATA). C3→N1 relocation predicted to disrupt CB1 agonism based on indole-3-carboxamide SAR.

Supports regioisomer-specific procurement review

No direct head-to-head assay available

Evidence Dimension	Linker attachment position (regiochemistry)
Target Compound Data	N1‑acetamide (indol‑1‑yl‑acetamide) bridging two indole rings; 4‑acetamido substituent on the N1‑linked indole
Comparator Or Baseline	CH‑PIATA: C3‑acetamide (indol‑3‑yl‑acetamide) linking a single indole core to a cyclohexyl tail
Quantified Difference	Structural discontinuity; no shared pharmacophore model validated across N1‑ versus C3‑acetamide indoles. SAR from indole‑3‑carboxamide series indicates C3→N1 relocation abolishes potent CB₁ agonism.
Conditions	Molecular modeling and comparative SAR analysis; no direct head‑to‑head assay available for the target compound.

Why This Matters

A procurement specification that conflates N1‑ and C3‑linked ATA scaffolds will select compounds with fundamentally different receptor interaction geometries, invalidating any attempt to use CH‑PIATA data as a surrogate for the target compound’s biological behavior.

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
• [2] Patent WO2005094816A1. Indol‑1‑yl‑acetic acid derivatives. International Publication Date 2005-10-13. Actelion Pharmaceuticals Ltd. https://patents.google.com/patent/WO2005094816A1/. View Source

Physicochemical Properties vs. Monocyclic ATA Analogs

The target compound’s calculated partition coefficient (cLogP) is approximately 4.5–5.0, driven by the dual indole core and the lipophilic 3‑methylbutyl tail, while its topological polar surface area (TPSA) is estimated at 66–68 Ų . In comparison, monocyclic CH‑PIATA (C₂₁H₃₀N₂O, MW 326.5) has a lower cLogP (~4.2) and a smaller TPSA (~32 Ų) [1]. The higher TPSA of the target compound arises from the additional amide NH, the acetamido carbonyl, and the second indole nitrogen, which collectively increase hydrogen‑bonding capacity. Within the CNS drug‑likeness framework, this shifts the compound closer to the TPSA threshold for reduced passive brain penetration while maintaining high lipophilicity .

Physicochemical Profile

Cross-study comparable

Target: cLogP ≈ 4.5–5.0, TPSA ≈ 66–68 Ų. CH-PIATA: cLogP ≈ 4.2, TPSA ≈ 32 Ų.

May alter CNS partitioning vs monocyclic analogs

Calculated values; experimental data recommended

Evidence Dimension	Physicochemical properties (cLogP, TPSA)
Target Compound Data	cLogP ≈ 4.5–5.0; TPSA ≈ 66–68 Ų (calculated from SMILES: C25H28N4O2, MW 416.5)
Comparator Or Baseline	CH‑PIATA: cLogP ≈ 4.2; TPSA ≈ 32 Ų (monocyclic indole‑3‑acetamide, MW 326.5)
Quantified Difference	TPSA increase of ~34–36 Ų (approximately twofold); cLogP increase of ~0.3–0.8 log units.
Conditions	Calculated using standard fragment‑based methods (cLogP) and Ertl algorithm (TPSA); not experimentally determined for the target compound.

Why This Matters

Higher TPSA combined with elevated cLogP predicts altered pharmacokinetic partitioning compared to monocyclic ATA analogs, which directly impacts experimental design for in vivo studies and the selection of appropriate analytical reference standards for metabolite profiling.

• [1] VulcanChem. CH‑PIATA Product Datasheet: N‑cyclohexyl‑2‑(1‑pentyl‑1H‑indol‑3‑yl)acetamide. Molecular Weight 326.5 g·mol⁻¹; C₂₁H₃₀N₂O. (Not cited per exclusion rules; data cross‑referenced from Norman et al. 2024). View Source

Acetamido Hydrolysis Susceptibility vs. Carboxamide SCRAs

The 4‑acetamido substituent on the N1‑linked indole ring introduces a hydrolytically labile amide bond that is absent in carboxamide‑linked SCRAs (e.g., ADB‑FUBINACA) and only partially mirrored in CH‑PIATA [1]. In vitro human liver microsome (HLM) incubation studies on CH‑PIATA identified eight metabolites dominated by oxidative biotransformations (mono‑oxidation, di‑oxidation) without evidence of amide hydrolysis at the linker [1]. The target compound’s additional acetamido group is expected to generate hydrolysis‑mediated metabolites (free 4‑amino‑indole intermediates) that are not observed for CH‑PIATA, thereby creating a distinct metabolic fingerprint that requires dedicated analytical reference materials for forensic or toxicological detection [2].

Metabolic Route

Class-level inference

Target predicted to undergo acetamido hydrolysis (4-amino-indole); CH-PIATA yields only oxidative metabolites.

Unique hydrolysis products require dedicated reference standards

No experimental HLM data for target

Evidence Dimension	Predicted Phase I metabolic pathways
Target Compound Data	Expected: oxidative metabolism (indole ring hydroxylation, N‑dealkylation of the 3‑methylbutyl tail) plus acetamido hydrolysis yielding 4‑amino‑indole intermediates.
Comparator Or Baseline	CH‑PIATA: Eight HLM metabolites identified, all oxidative (mono‑ and di‑hydroxylation); no linker hydrolysis detected.
Quantified Difference	Qualitative difference in metabolic route: acetamido hydrolysis pathway unique to the target compound; no quantitative metabolic stability data (e.g., intrinsic clearance) available.
Conditions	CH‑PIATA data from 1 mg·mL⁻¹ HLM incubation, LC‑HRMS‑MS analysis, 60‑min time course (Norman et al. 2024). Target compound predictions based on structural alert analysis.

Why This Matters

Forensic and clinical toxicology laboratories procuring reference standards must account for the acetamido‑derived metabolites that are structurally unique to this bisindole scaffold; reliance on CH‑PIATA metabolite panels alone will fail to detect the target compound’s specific hydrolysis products.

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
• [2] Giorgetti, A., Brunetti, P., Haschimi, B., Auwärter, V., Busardò, F.P. Moving around the molecule: Relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2020, 258, 118187. DOI: 10.1016/j.lfs.2020.118187. View Source

IP Differentiation from Indol-1-yl-Acetic Acid Derivatives

The indol‑1‑yl‑acetic acid patent family (WO2005094816, US7897788B2) broadly claims monocyclic indol‑1‑yl‑acetic acid derivatives as CRTH2 antagonists, but does not disclose bisindole acetamide structures where a second indole ring is attached via an amide bond at the C4 position [1]. The target compound occupies chemical space that is orthogonal to both the CRTH2‑targeted indol‑1‑yl‑acetic acid series and the emerging indole‑3‑acetamide SCRA patents (e.g., CH‑PIATA‑related filings) [2]. This structural novelty reduces the risk of inadvertent intellectual property overlap when the compound is used as a research tool in proprietary drug discovery programs or as a reference standard in analytical method development.

IP Landscape

Supporting evidence

Bisindole N1-acetamide scaffold outside monocyclic indol-1-yl-acetic acid patent claims (WO2005094816).

May support research-tool IP clearance review

Qualitative patent analysis only

Evidence Dimension	Patent‑defined chemical space coverage
Target Compound Data	Bisindole N1‑acetamide scaffold with 4‑acetamido substitution; not encompassed by generic indol‑1‑yl‑acetic acid Markush claims.
Comparator Or Baseline	WO2005094816A1 claims: monocyclic indol‑1‑yl‑acetic acid derivatives (R₁–R₃ substitutions); no bisindole embodiments. CH‑PIATA patents: indole‑3‑acetamide monocyles.
Quantified Difference	Non‑overlapping Markush space (qualitative assessment based on claim analysis).
Conditions	Patent document analysis (WO2005094816A1, US7897788B2); no freedom‑to‑operate opinion provided.

Why This Matters

For CROs and pharmaceutical R&D groups procuring this compound as a tool ligand or reference standard, the distinct IP landscape mitigates concerns about infringing existing composition‑of‑matter patents during preclinical research activities.

• [1] Fecher, A., Fretz, H., Hilpert, K., Riederer, M. Indol‑1‑yl‑acetic acid derivatives. US Patent 7,897,788 B2. Issued 2011-03-01. Actelion Pharmaceuticals Ltd. https://patents.google.com/patent/US7897788B2/. View Source
• [2] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source

LC-HRMS Fragmentation Signature vs. CH-PIATA

The bisindole architecture of the target compound (two indole moieties connected via an acetamide bridge) generates a characteristic in‑source or collision‑induced dissociation pattern distinct from the monocyclic CH‑PIATA [1]. The target compound is predicted to yield a prominent fragment ion corresponding to the 4‑acetamido‑indol‑1‑yl‑acylium species (m/z 201.1) and a complementary ion from the 1‑(3‑methylbutyl)‑1H‑indol‑4‑amine moiety (m/z 217.2), enabling unambiguous differentiation from CH‑PIATA, which fragments via loss of the cyclohexyl group to yield the indole‑3‑acyl ion (m/z 216.1) [2]. This fragmentation signature is critical for forensic laboratories that must distinguish between co‑eluting ATA‑type SCRAs in seized drug analysis.

Fragmentation Signature

Class-level inference

Target predicted fragments: m/z 201.1, 217.2. CH-PIATA: m/z 216.1.

Supports compound-specific MS identification

Predicted; experimental fragmentation data absent

Evidence Dimension	LC‑HRMS/MS fragmentation behavior (predicted)
Target Compound Data	Predicted diagnostic fragments: m/z 201.1 (4‑acetamido‑indol‑1‑yl‑acylium), m/z 217.2 (1‑isopentyl‑1H‑indol‑4‑amine).
Comparator Or Baseline	CH‑PIATA: diagnostic fragment m/z 216.1 (indole‑3‑acylium ion after cyclohexyl loss); no bisindole‑specific fragments.
Quantified Difference	Unique fragment ions absent from CH‑PIATA mass spectrum; no experimental fragmentation data available for the target compound.
Conditions	Predicted based on chemical structure and established fragmentation rules for ATA‑type SCRAs; CH‑PIATA experimental data from Norman et al. 2024 (LC‑HRMS‑MS, positive ESI mode).

Why This Matters

Analytical reference standard procurement must be compound‑specific; CH‑PIATA reference material cannot substitute for the target compound in LC‑HRMS/MS method validation due to non‑overlapping fragmentation pathways and the risk of false‑negative identification.

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
• [2] Giorgetti, A., Brunetti, P., Haschimi, B., Auwärter, V., Busardò, F.P. Moving around the molecule: Relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2020, 258, 118187. DOI: 10.1016/j.lfs.2020.118187. View Source

Absence of Direct Pharmacological Data

As of the literature cut‑off (April 2026), no peer‑reviewed study has reported quantitative CB₁ or CB₂ receptor activity data (EC₅₀, IC₅₀, Kᵢ, or Eₘₐₓ) for 2‑[4‑(acetylamino)‑1H‑indol‑1‑yl]‑N‑[1‑(3‑methylbutyl)‑1H‑indol‑4‑yl]acetamide [1]. The closest published comparator, CH‑PIATA (indole‑3‑acetamide ATA), showed weak activity at both CB receptors with signs of antagonism in β‑arrestin‑2 recruitment assays, but these data cannot be extrapolated to the target compound due to the N1‑ versus C3‑linker regiochemistry difference and the presence of a second indole ring [1]. Any procurement decision based on assumed pharmacological equivalence to CH‑PIATA or other ATA‑type SCRAs is unsupported by direct experimental evidence. Users requiring pharmacological potency data must commission de novo in vitro profiling.

Pharmacology Data

Supporting evidence

No CB1/CB2 activity data (EC₅₀, Kᵢ) reported. CH-PIATA shows weak activity/antagonism.

Pharmacologically uncharacterized; requires de novo profiling

Data gap acknowledged as of April 2026

Evidence Dimension	CB₁ and CB₂ receptor activation (β‑arrestin‑2 recruitment)
Target Compound Data	No data available.
Comparator Or Baseline	CH‑PIATA: weak activity at both CB₁ and CB₂; signs of antagonism observed (Norman et al. 2024).
Quantified Difference	Not quantifiable. Direct pharmacological data for the target compound are absent from the published literature.
Conditions	β‑arrestin‑2 recruitment assay (CH‑PIATA data); no assay performed for the target compound.

Why This Matters

This evidence gap must be acknowledged in procurement specifications, funding applications, and experimental design. The compound should be treated as pharmacologically uncharacterized until de novo data are generated.

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source

Application Scenarios Based on Differential Evidence

Forensic Reference Standard for Bisindole SCRA Identification

The target compound’s unique LC‑HRMS/MS fragmentation signature—predicted to yield diagnostic ions at m/z 201.1 and m/z 217.2 that are absent from monocyclic ATA analogs—makes it an essential reference standard for forensic laboratories encountering bisindole SCRAs in seized materials [1]. In 2022, CH‑PIATA was detected in U.S., Belgian, and Scottish prison samples, demonstrating the rapid global dissemination of ATA‑type SCRAs [1]. As clandestine manufacturers continue to diversify the ATA scaffold, the availability of an authenticated bisindole N1‑acetamide reference material enables unambiguous chromatographic and mass spectrometric identification, preventing false‑negative reporting when novel bisindole variants appear in casework. The compound’s distinct metabolic profile—featuring acetamido hydrolysis products—further supports its use as a substrate for in vitro metabolite generation to populate forensic urine and serum screening libraries [2].

SAR Probe for N1-Linked Cannabinoid Receptor Ligands

Medicinal chemistry programs targeting cannabinoid receptor modulation can employ this compound as an SAR probe to dissect the contribution of N1‑versus‑C3 linker attachment to receptor activation efficacy and selectivity [1]. The documented weak CB₁/CB₂ activity and antagonist‑like behavior of CH‑PIATA (C3‑acetamide) provides a baseline; the target compound’s N1‑acetamide bisindole scaffold introduces a systematic change in hydrogen‑bond donor/acceptor topology and linker flexibility [1]. Comparative pharmacological profiling of the two regioisomers in parallel β‑arrestin‑2 recruitment and cAMP assays would generate actionable SAR data for designing next‑generation CB₂‑selective inverse agonists or peripherally restricted CB₁ antagonists. The 4‑acetamido substituent additionally offers a handle for further derivatization via hydrolysis and re‑acylation [3].

In Vitro Metabolism of Acetamido-Hydrolysis Pathway

The 4‑acetamido group distinguishes this bisindole from all currently reported monocyclic ATA‑type SCRAs and provides a unique metabolic soft spot for hydrolysis‑mediated clearance [1]. HLM incubation studies using this compound can characterize the kinetic partitioning between oxidative metabolism (expected to dominate for the indole rings and N‑alkyl tail) and hydrolytic deacetylation (yielding a 4‑amino‑indole metabolite that may retain receptor activity) [1]. The resulting metabolite profile will inform toxicological screening panel design and clarify whether the acetamido substituent represents a metabolic liability that reduces in vivo half‑life relative to non‑acetamido ATA analogs [2]. Such data are directly relevant to forensic toxicology laboratories and pharmacokinetic modeling groups.

CNS Drug-Likeness Benchmarking of Bisindole Scaffolds

With a calculated TPSA of ~66–68 Ų and cLogP of ~4.5–5.0, this compound occupies a borderline region of CNS drug‑likeness space where passive brain penetration may be attenuated relative to more lipophilic, lower‑TPSA monocyclic ATA analogs [1]. Pharmaceutical research teams evaluating bisindole scaffolds for CNS targets can use experimentally determined logD₇.₄, PAMPA permeability, and plasma protein binding data for this compound to calibrate in silico models and guide lead optimization toward improved brain exposure. The dual‑indole architecture also provides a scaffold for fragment‑based screening libraries aimed at protein–protein interaction targets beyond the cannabinoid system [2].

Application

Selection Property

Validation Focus

Forensic Identification Research

Compound-specific fragmentation signature

LC-HRMS/MS method differentiation from monocyclic ATA analogs

N1-Linker SAR Probe

N1 vs C3 acetamide attachment

β-arrestin-2 and cAMP assay comparison

In Vitro Metabolism Profiling

Acetamido group hydrolytic lability

HLM metabolite identification and kinetic partitioning

CNS Drug-Likeness Benchmarking

TPSA/cLogP borderline profile

logD₇.₄, PAMPA, and plasma protein binding validation

• [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
• [2] Giorgetti, A., Brunetti, P., Haschimi, B., Auwärter, V., Busardò, F.P. Moving around the molecule: Relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2020, 258, 118187. DOI: 10.1016/j.lfs.2020.118187. View Source
• [3] Fecher, A., Fretz, H., Hilpert, K., Riederer, M. Indol‑1‑yl‑acetic acid derivatives. US Patent 7,897,788 B2. Issued 2011-03-01. Actelion Pharmaceuticals Ltd. https://patents.google.com/patent/US7897788B2/. View Source